5-nitro-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]pyridine

• IUPAC Name: 5-nitro-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]pyridine
• InChI: InChI=1S/C13H9N5O2S/c19-18(20)10-6-7-11(14-8-10)21-13-15-12(16-17-13)9-4-2-1-3-5-9/h1-8H,(H,15,16,17)
• InChI Key: LKVAWRWPFQPZAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NN2)SC3=NC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C13H9N5O2S
• Molecular Weight: 299.31 g/mol

Description

5-Nitro-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]pyridine is a compound with complex molecular interactions and properties. It is related to other compounds studied for their vibrational characteristics and molecular structures, often involving nitrogen and sulfur atoms in their frameworks (Michalski et al., 2013).

Synthesis Analysis

Synthesis of similar compounds often involves multiple steps, including reactions with various agents such as hydrazino pyridine and chloroacetic acid, followed by processes like esterification or diazotization (Castiñeiras et al., 2018). These methods are indicative of the complex procedures required to synthesize such intricate molecules.

Molecular Structure Analysis

The molecular structure of similar compounds is characterized by complex geometries, often involving planar rings and various types of bonds. Studies using X-ray diffractometry and vibrational spectroscopy are common in analyzing these structures (Mu et al., 2015).

Chemical Reactions and Properties

Compounds like 5-nitro-2-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]pyridine participate in a variety of chemical reactions, often involving intramolecular hydrogen bonds and other complex interactions. These reactions are crucial in defining the chemical behavior and potential applications of these molecules (Michalski et al., 2013).

Physical Properties Analysis

The physical properties of these compounds, such as stability and melting points, are influenced by their molecular structure and the nature of their chemical bonds. Studies often involve thermal analysis and solid-state measurements (Padalkar et al., 2013).

Chemical Properties Analysis

The chemical properties, including reactivity and potential for forming complexes with metals, are shaped by the molecular structure and electronic configuration of these compounds. Research in this area often involves a combination of experimental and theoretical approaches, including Density Functional Theory (DFT) calculations (Mu et al., 2015).